Cas no 62366-66-9 (1,2-Benzenedicarbonyl dichloride, 4-chloro-)

1,2-Benzenedicarbonyl dichloride, 4-chloro- structure
62366-66-9 structure
Product Name:1,2-Benzenedicarbonyl dichloride, 4-chloro-
CAS No:62366-66-9
MF:C8H3Cl3O2
MW:237.467219591141
CID:447797
PubChem ID:15044562
Update Time:2025-04-19

1,2-Benzenedicarbonyl dichloride, 4-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonyl dichloride, 4-chloro-
    • 4-chlorobenzene-1,2-dicarbonyl chloride
    • DTXSID50567456
    • RNOVZBXRHVJOCI-UHFFFAOYSA-N
    • SCHEMBL654794
    • 4-Chlorobenzene-1,2-dicarbonyl dichloride
    • 4-chlorophthaloyl chloride
    • 62366-66-9
    • Inchi: 1S/C8H3Cl3O2/c9-4-1-2-5(7(10)12)6(3-4)8(11)13/h1-3H
    • InChI Key: RNOVZBXRHVJOCI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(=O)Cl)=C(C(=O)Cl)C=1

Computed Properties

  • Exact Mass: 235.91999
  • Monoisotopic Mass: 235.919862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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